Cas no 1499588-27-0 (1-(2,5-dimethylphenyl)cyclobutylmethanol)

• Product Name: 1-(2,5-dimethylphenyl)cyclobutylmethanol
• CAS No: 1499588-27-0
• MF: C₁₃H₁₈O
• MW: 190.281424045563
• CID: 6014325
• PubChem ID: 83684725
• Update Time: 2025-07-23

1-(2,5-dimethylphenyl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)cyclobutylmethanol
• 1499588-27-0
• (1-(2,5-dimethylphenyl)cyclobutyl)methanol
• EN300-1858007
• [1-(2,5-dimethylphenyl)cyclobutyl]methanol
• 1782506-61-9

• Inchi： 1S/C13H18O/c1-10-4-5-11(2)12(8-10)13(9-14)6-3-7-13/h4-5,8,14H,3,6-7,9H2,1-2H3
• InChI Key： PLRAILMTAAHPSB-UHFFFAOYSA-N
• SMILES： OCC1(C2C=C(C)C=CC=2C)CCC1

Computed Properties

• Exact Mass: 190.135765193g/mol
• Monoisotopic Mass: 190.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,5-dimethylphenyl)cyclobutylmethanol

Chemical Profile of 1-(2,5-dimethylphenyl)cyclobutylmethanol (CAS No. 1499588-27-0)

1-(2,5-dimethylphenyl)cyclobutylmethanol, identified by the Chemical Abstracts Service Number (CAS No.) 1499588-27-0, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a cyclobutyl methanol moiety attached to a 2,5-dimethylphenyl group, presents a unique structural framework that makes it of significant interest for further chemical and biological exploration. The combination of a rigid cyclobutane ring and an aromatic dimethyl-substituted benzene ring suggests potential applications in the development of novel pharmacological agents, particularly those targeting neurological and inflammatory pathways.

The structural configuration of 1-(2,5-dimethylphenyl)cyclobutylmethanol offers several advantages for medicinal chemistry applications. The cyclobutyl group contributes to steric hindrance, which can be exploited to modulate binding affinity and selectivity in drug design. Meanwhile, the 2,5-dimethylphenyl moiety introduces lipophilic properties and may enhance metabolic stability, key factors in the pharmacokinetic profile of potential drugs. These structural features make the compound a promising candidate for further investigation into its biological activity and therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the interactions of 1-(2,5-dimethylphenyl)cyclobutylmethanol with biological targets with greater precision. Studies suggest that the compound may exhibit inhibitory effects on certain enzymes and receptors involved in pain signaling and inflammation. For instance, preliminary computational studies have indicated potential binding interactions with cyclooxygenase (COX) enzymes, which are central targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, the structural similarity to known analgesic compounds suggests that 1-(2,5-dimethylphenyl)cyclobutylmethanol could serve as a scaffold for designing new pain management therapies with improved efficacy and reduced side effects.

In vitro studies have begun to explore the pharmacological properties of 1-(2,5-dimethylphenyl)cyclobutylmethanol, providing initial insights into its mechanism of action. These studies have focused on evaluating its interaction with relevant biological targets and assessing its potential toxicity profile. Early results are promising, showing that the compound demonstrates moderate affinity for certain inflammatory pathways without significant off-target effects. This aligns well with the growing demand for targeted therapies that minimize systemic side effects while maintaining therapeutic efficacy.

The synthesis of 1-(2,5-dimethylphenyl)cyclobutylmethanol represents a significant achievement in organic chemistry, showcasing the ability to construct complex molecular architectures with high precision. The synthetic route involves multi-step reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve the desired stereochemical configuration. These methods not only highlight the synthetic prowess but also open up possibilities for modifying the structure further to explore new derivatives with enhanced properties.

The potential applications of 1-(2,5-dimethylphenyl)cyclobutylmethanol extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules used in agrochemicals and specialty chemicals. The compound's ability to serve as a building block for larger structures underscores its versatility and importance in industrial chemistry applications.

As research continues to unfold, 1-(2,5-dimethylphenyl)cyclobutylmethanol is poised to play a crucial role in advancing our understanding of molecular interactions and drug design principles. The integration of experimental data with computational modeling will be essential in elucidating its full pharmacological potential. Future studies may focus on optimizing synthetic routes for large-scale production and exploring novel derivatives that could lead to breakthroughs in therapeutic interventions.

In conclusion,1-(2,5-dimethylphenyl)cyclobutylmethanol (CAS No. 1499588-27-0) stands as a testament to the ongoing innovation in chemical research and its implications for healthcare advancements. Its unique structure and promising biological activity position it as a key compound in ongoing efforts to develop safer and more effective treatments for various diseases.